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Compound of Interest

Compound Name: SCH 900822

Cat. No.: B15496157 Get Quote

SCH 900822 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

solubility of SCH 900822.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving SCH 900822?

A1: The recommended solvent for dissolving SCH 900822 is dimethyl sulfoxide (DMSO). It is a

polar aprotic solvent capable of dissolving a wide range of organic compounds, including those

that are hydrophobic in nature.

Q2: Is SCH 900822 soluble in aqueous solutions like water or PBS?

A2: SCH 900822 is expected to have low aqueous solubility. Direct dissolution in water,

phosphate-buffered saline (PBS), or other aqueous buffers is not recommended. A stock

solution should first be prepared in an organic solvent like DMSO.

Q3: How should I prepare a stock solution of SCH 900822?

A3: To prepare a stock solution, dissolve the solid compound in fresh, anhydrous DMSO to a

desired high concentration (e.g., 10 mM or higher). It is advisable to perform a small-scale

solubility test first to determine the maximum practical concentration. The detailed protocol for

stock solution preparation is provided in the "Experimental Protocols" section.
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Q4: How should I store the stock solution of SCH 900822?

A4: Stock solutions of SCH 900822 in DMSO should be stored at -20°C or -80°C for long-term

stability. It is recommended to aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. For short-term storage (days to weeks), 4°C may be acceptable, but -20°C

is generally preferred.

Q5: What is the mechanism of action of SCH 900822?

A5: SCH 900822 is a potent and selective antagonist of the glucagon receptor (GCGR). By

blocking the binding of glucagon to its receptor, it inhibits downstream signaling pathways that

lead to hepatic glucose production (gluconeogenesis and glycogenolysis).

Troubleshooting Guide
Issue 1: The compound does not dissolve in DMSO.

Solution:

Increase Solvent Volume: The concentration may be too high. Add more DMSO to

decrease the concentration.

Gentle Warming: Warm the solution in a water bath at 37°C for 10-15 minutes.

Vortexing/Sonication: Agitate the solution by vortexing or using a sonicator bath for a few

minutes to aid dissolution.

Fresh Solvent: Ensure you are using anhydrous (dry) DMSO, as absorbed moisture can

reduce the solubility of some compounds.

Issue 2: The compound precipitates when the DMSO stock solution is diluted into an aqueous

medium for an experiment.

Solution:

Lower the Final Concentration: The final concentration in the aqueous medium may be

above its solubility limit. Try using a lower final concentration.
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Stepwise Dilution: Instead of a single large dilution, perform serial dilutions.

Increase the Percentage of DMSO: If your experimental system can tolerate it, a slightly

higher final concentration of DMSO (e.g., up to 0.5%) may help maintain solubility.

However, always run a vehicle control to account for any effects of the solvent on your

experiment.

Use of Pluronic F-68 or other surfactants: For in vivo studies, formulation with surfactants

or other excipients may be necessary to improve solubility and bioavailability.

Data Presentation
Table 1: Solubility and Stock Solution Preparation for SCH 900822

Parameter
Recommended
Solvent/Condition

Notes

Primary Solvent Dimethyl Sulfoxide (DMSO)
Fresh, anhydrous DMSO is

recommended.

Aqueous Solubility Low / Insoluble
Direct dissolution in aqueous

buffers is not recommended.

Stock Solution Concentration 10 mM or higher

The maximum concentration

should be determined

empirically.

Stock Solution Storage -20°C or -80°C
Aliquot to avoid repeated

freeze-thaw cycles.

Final Assay Concentration Dependent on the experiment

The final DMSO concentration

in the assay should ideally be

below 0.5%.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
SCH 900822 in DMSO
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Weigh the Compound: Accurately weigh a specific amount of SCH 900822 powder (e.g., 1

mg) in a sterile microcentrifuge tube. The molecular weight of SCH 900822 is approximately

652.67 g/mol .

Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO

needed: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L)) For 1 mg of

SCH 900822 to make a 10 mM (0.01 M) solution: Volume (L) = 0.001 g / (652.67 g/mol *

0.01 mol/L) = 0.000153 L = 153 µL

Dissolve the Compound: Add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the SCH 900822 powder.

Ensure Complete Dissolution: Vortex the solution for 1-2 minutes. If necessary, gently warm

the tube to 37°C and sonicate for 5-10 minutes until the solid is completely dissolved.

Storage: Store the stock solution in aliquots at -20°C or -80°C.
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To cite this document: BenchChem. [SCH 900822 solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15496157#sch-900822-solubility-issues-and-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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